Cas no 921899-83-4 (ethyl 6-oxo-1-phenyl-4-{(pyridin-4-yl)methylamino}-1,6-dihydropyridazine-3-carboxylate)

Ethyl 6-oxo-1-phenyl-4-{(pyridin-4-yl)methylamino}-1,6-dihydropyridazine-3-carboxylate is a pyridazine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a phenyl group at the 1-position and a pyridinylmethylamino substituent at the 4-position, contributing to its unique reactivity and binding properties. The ester functionality at the 3-position enhances its versatility as an intermediate for further synthetic modifications. This compound may exhibit biological activity due to the presence of the dihydropyridazine core, which is known to interact with various enzymatic targets. Its well-defined molecular architecture makes it a valuable candidate for structure-activity relationship (SAR) studies in drug discovery.
ethyl 6-oxo-1-phenyl-4-{(pyridin-4-yl)methylamino}-1,6-dihydropyridazine-3-carboxylate structure
921899-83-4 structure
Product name:ethyl 6-oxo-1-phenyl-4-{(pyridin-4-yl)methylamino}-1,6-dihydropyridazine-3-carboxylate
CAS No:921899-83-4
MF:C19H18N4O3
MW:350.371223926544
CID:6031742
PubChem ID:16801938

ethyl 6-oxo-1-phenyl-4-{(pyridin-4-yl)methylamino}-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 6-oxo-1-phenyl-4-{(pyridin-4-yl)methylamino}-1,6-dihydropyridazine-3-carboxylate
    • ethyl 6-oxo-1-phenyl-4-(pyridin-4-ylmethylamino)pyridazine-3-carboxylate
    • ethyl 6-oxo-1-phenyl-4-{[(pyridin-4-yl)methyl]amino}-1,6-dihydropyridazine-3-carboxylate
    • 921899-83-4
    • ethyl 6-oxo-1-phenyl-4-((pyridin-4-ylmethyl)amino)-1,6-dihydropyridazine-3-carboxylate
    • AKOS024635130
    • F2272-0081
    • Inchi: 1S/C19H18N4O3/c1-3-26-19(25)18-16(22(2)14-9-11-20-12-10-14)13-17(24)23(21-18)15-7-5-4-6-8-15/h4-13H,3H2,1-2H3
    • InChI Key: IDPFOACFPLEYPR-UHFFFAOYSA-N
    • SMILES: C1(C(OCC)=O)=NN(C2=CC=CC=C2)C(=O)C=C1N(C1=CC=NC=C1)C

Computed Properties

  • Exact Mass: 350.13789045g/mol
  • Monoisotopic Mass: 350.13789045g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 575
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 83.9Ų

ethyl 6-oxo-1-phenyl-4-{(pyridin-4-yl)methylamino}-1,6-dihydropyridazine-3-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2272-0081-2μmol
ethyl 6-oxo-1-phenyl-4-{[(pyridin-4-yl)methyl]amino}-1,6-dihydropyridazine-3-carboxylate
921899-83-4 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2272-0081-1mg
ethyl 6-oxo-1-phenyl-4-{[(pyridin-4-yl)methyl]amino}-1,6-dihydropyridazine-3-carboxylate
921899-83-4 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2272-0081-3mg
ethyl 6-oxo-1-phenyl-4-{[(pyridin-4-yl)methyl]amino}-1,6-dihydropyridazine-3-carboxylate
921899-83-4 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2272-0081-2mg
ethyl 6-oxo-1-phenyl-4-{[(pyridin-4-yl)methyl]amino}-1,6-dihydropyridazine-3-carboxylate
921899-83-4 90%+
2mg
$59.0 2023-05-16

Additional information on ethyl 6-oxo-1-phenyl-4-{(pyridin-4-yl)methylamino}-1,6-dihydropyridazine-3-carboxylate

Comprehensive Overview of Ethyl 6-oxo-1-phenyl-4-{(pyridin-4-yl)methylamino}-1,6-dihydropyridazine-3-carboxylate (CAS No. 921899-83-4)

In the realm of organic chemistry and pharmaceutical research, ethyl 6-oxo-1-phenyl-4-{(pyridin-4-yl)methylamino}-1,6-dihydropyridazine-3-carboxylate (CAS No. 921899-83-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its pyridazine core and phenyl and pyridinyl substituents, is a subject of interest for researchers exploring novel heterocyclic compounds with bioactive potential. Its molecular framework, which includes an ester functional group, makes it a versatile intermediate in synthetic chemistry.

The compound's CAS number 921899-83-4 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Recent trends in drug discovery and medicinal chemistry have highlighted the importance of such N-containing heterocycles, as they often exhibit bioactivity against various therapeutic targets. For instance, pyridazine derivatives are frequently investigated for their roles in enzyme inhibition and receptor modulation, aligning with the growing demand for small-molecule therapeutics.

From a synthetic perspective, ethyl 6-oxo-1-phenyl-4-{(pyridin-4-yl)methylamino}-1,6-dihydropyridazine-3-carboxylate exemplifies the convergence of multicomponent reactions and green chemistry principles. Researchers are increasingly focusing on atom-efficient methodologies to assemble such complex structures, driven by the need for sustainable synthesis. This aligns with broader industry shifts toward eco-friendly processes, a topic frequently searched in academic and industrial chemistry forums.

Another area of interest is the compound's potential role in agrochemical research. Given the structural similarity to known herbicides and pesticides, derivatives of this molecule may offer new solutions for crop protection. This is particularly relevant amid rising global concerns about food security and sustainable agriculture, topics that dominate scientific and policy discussions today.

In analytical chemistry, the characterization of CAS No. 921899-83-4 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for verifying purity and structure, which are critical for pharmaceutical quality control. The compound's spectral data and crystallographic parameters are often shared in open-access journals, reflecting the scientific community's push for transparency and data sharing.

Looking ahead, the exploration of ethyl 6-oxo-1-phenyl-4-{(pyridin-4-yl)methylamino}-1,6-dihydropyridazine-3-carboxylate is likely to expand into computational chemistry and molecular modeling. With the rise of AI-driven drug design, researchers are leveraging machine learning to predict the ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) of such compounds. This intersection of cheminformatics and experimental science is a hot topic in high-impact journals and conferences.

In summary, CAS No. 921899-83-4 represents a fascinating case study in the evolving landscape of heterocyclic chemistry. Its applications span drug development, agrochemical innovation, and sustainable synthesis, making it a compound of enduring relevance. As research continues, its role in addressing contemporary challenges in healthcare and agriculture will undoubtedly grow, solidifying its place in the annals of chemical science.

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